molecular formula C14H18O5S B2538906 4-[(2-Methoxyphenyl)methyl]-1,1-dioxo-1lambda(6)-thiane-4-carboxylic acid CAS No. 2197054-60-5

4-[(2-Methoxyphenyl)methyl]-1,1-dioxo-1lambda(6)-thiane-4-carboxylic acid

Cat. No. B2538906
CAS RN: 2197054-60-5
M. Wt: 298.35
InChI Key: KSJCKRXNMOTUKG-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of this compound is unique, consisting of a methoxyphenyl group attached to a thiane ring with a carboxylic acid group.


Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, similar compounds have been involved in Suzuki-Miyaura cross-coupling reactions, Pd-catalyzed direct arylation, and other reactions .

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides using a palladium catalyst. The success of SM coupling lies in its mild reaction conditions, functional group tolerance, and environmentally benign nature of organoboron reagents. This compound can serve as an effective boron reagent in SM coupling reactions .

Production of (2R,3S)-3-(4-Methoxyphenyl)glycidic Acid Methyl Ester

This compound can be used as a precursor for the synthesis of (2R,3S)-3-(4-methoxyphenyl)glycidic acid methyl ester. Understanding its kinetics during hydrolysis and purification is essential for industrial applications .

Tryptoline Synthesis

By amidation of the methyl ester using methylamine under mild conditions, all four stereoisomers of tryptoline (or tetrahydro-β-carboline) can be synthesized. These isomers have potential applications in drug discovery and medicinal chemistry .

Biginelli Dihydropyrimidine Synthesis

Recent advances in the Biginelli dihydropyrimidine synthesis have utilized similar compounds. Investigating their reactivity and potential as building blocks in this process could lead to novel drug candidates .

Structural Studies and Co-planarity

The compound’s structural features, such as the effective co-planarity of its functional groups, make it interesting for further studies. Understanding its electronic properties and reactivity can contribute to materials science and organic electronics .

Safety and Hazards

According to the safety data sheet, this compound should be handled with care. It should be kept away from heat/sparks/open flames/hot surfaces. In case of contact with skin or eyes, rinse with water. If swallowed, rinse mouth and seek medical attention .

properties

IUPAC Name

4-[(2-methoxyphenyl)methyl]-1,1-dioxothiane-4-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18O5S/c1-19-12-5-3-2-4-11(12)10-14(13(15)16)6-8-20(17,18)9-7-14/h2-5H,6-10H2,1H3,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSJCKRXNMOTUKG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1CC2(CCS(=O)(=O)CC2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[(2-Methoxyphenyl)methyl]-1,1-dioxo-1lambda(6)-thiane-4-carboxylic acid

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